Cas no 2225154-81-2 (5-Fluoro-2-(methylethylamino)pyridine-4-boronic acid)

• Product Name: 5-Fluoro-2-(methylethylamino)pyridine-4-boronic acid
• CAS No: 2225154-81-2
• MF: C₈H₁₂BFN₂O₂
• MW: 198.00
• CID: 5143957
• PubChem ID: 133634738
• Update Time: 2024-11-05

5-Fluoro-2-(methylethylamino)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(methylethylamino)pyridine-4-boronic acid
• 2225154-81-2
• (2-(Ethyl(methyl)amino)-5-fluoropyridin-4-yl)boronic acid

• Inchi： 1S/C8H12BFN2O2/c1-3-12(2)8-4-6(9(13)14)7(10)5-11-8/h4-5,13-14H,3H2,1-2H3
• InChI Key： DLSGCVOWUILRDV-UHFFFAOYSA-N
• SMILES： C1(N(C)CC)=NC=C(F)C(B(O)O)=C1

Computed Properties

• Exact Mass: 198.0975860g/mol
• Monoisotopic Mass: 198.0975860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6Ų